4-(Piperidin-4-yl)-1H-indole

Core Science & Biosynthesis

Strategic Utilization of 4-(Piperidin-4-yl)-1H-indole in Medicinal Chemistry

Technical Guide & Whitepaper [1]

CAS Number: 1803589-50-5 Formula: C₁₃H₁₆N₂ Molecular Weight: 200.28 g/mol (Free base)[1]

Executive Summary: The "Ortho-Tryptamine" Vector

In the landscape of indole-based drug discovery, the 3-position (tryptamine/serotonin vector) is heavily exploited. 4-(Piperidin-4-yl)-1H-indole (CAS 1803589-50-5) represents a strategic departure from this norm.[1] By shifting the alicyclic amine to the 4-position, this scaffold offers a distinct steric vector that projects into the "solvent front" or specific hydrophobic pockets of kinase domains (e.g., JAK, CDK) and GPCRs, often improving selectivity profiles compared to their 3-substituted analogs.

This guide provides a comprehensive technical workflow for the synthesis, handling, and application of this high-value building block.

Chemical Profile & Physical Properties

Understanding the physicochemical baseline is critical for assay development and formulation.

Property	Value / Description	Relevance
Appearance	Off-white to pale yellow solid	Oxidation sensitive (indole ring).[1]
Solubility	DMSO (>20 mg/mL), Methanol; Low in water (Free base)	Use HCl salt for aqueous buffers.
pKa (Calc)	~9.8 (Piperidine NH), ~16 (Indole NH)	Piperidine is protonated at physiological pH.
LogP (Calc)	~2.3	Good membrane permeability balance.[1]
H-Bond Donors	2 (Indole NH, Piperidine NH)	Critical for active site binding (e.g., Hinge region).[1]
Storage	-20°C, Desiccated, Inert Atmosphere	Prevents oxidative dimerization.[1]

Synthetic Architecture: The "Suzuki-Reduction" Protocol

Direct synthesis of 4-substituted indoles is non-trivial due to the lack of nucleophilic reactivity at C4 compared to C3.[1] The industry-standard method for accessing CAS 1803589-50-5 relies on a Suzuki-Miyaura cross-coupling followed by olefin hydrogenation.[1]

Retrosynthetic Logic

The most robust route disconnects the bond between Indole-C4 and Piperidine-C4.[1]

• Fragment A: 4-Bromoindole (Electrophile).[1][2]

• Fragment B: N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester (Nucleophile).[1]

Step-by-Step Experimental Protocol

Note: This protocol is designed for 1.0 gram scale.

Step 1: Suzuki-Miyaura Coupling

Objective: Install the tetrahydropyridine ring.[1]

• Reagents: Charge a reaction vial with 4-Bromoindole (1.0 eq), N-Boc-tetrahydropyridine boronate (1.2 eq), and K₂CO₃ (2.0 eq).

• Catalyst: Add Pd(dppf)Cl₂[1][3][4]·CH₂Cl₂ (5 mol%).[1] Rationale: The bidentate dppf ligand prevents β-hydride elimination and tolerates the steric bulk of the indole.

• Solvent: 1,4-Dioxane/Water (4:1 v/v). Degas thoroughly with Argon.[1]

• Conditions: Heat to 90°C for 12–16 hours under inert atmosphere.

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄. Purify via flash chromatography (Hexane/EtOAc).

Step 2: Olefin Hydrogenation

Objective: Reduce the double bond to yield the piperidine core.[1]

• Substrate: Dissolve the intermediate from Step 1 in MeOH/THF (1:1).

• Catalyst: Add 10% Pd/C (10 wt% loading).

• Conditions: Hydrogenate under H₂ balloon (1 atm) at RT for 4–6 hours.

• QC Check: Monitor via LCMS to ensure no over-reduction of the indole ring (indoline formation is a common impurity if pressure is too high).[1]

Step 3: Boc-Deprotection

Objective: Reveal the free amine (CAS 1803589-50-5).[1]

• Reagents: Treat the saturated intermediate with 4M HCl in Dioxane (10 eq).

• Conditions: Stir at RT for 2 hours. Precipitate forms.[1][2]

• Isolation: Filter the solid (HCl salt) or neutralize with NaHCO₃ to obtain the free base.[1]

Reaction Workflow Visualization

Caption: Figure 1. Optimized synthetic route for CAS 1803589-50-5 utilizing Suzuki cross-coupling and controlled hydrogenation.

Medicinal Chemistry Applications

The 4-piperidyl-indole scaffold is a "privileged structure" in kinase and GPCR drug discovery.[1]

Structural Activity Relationship (SAR) Logic[1]

• The Indole NH: Acts as a hydrogen bond donor.[1] In kinase inhibitors, this often binds to the "hinge region" (e.g., Glu/Leu residues).

• The Piperidine Nitrogen: The primary handle for diversification.[1]

  • Amide Coupling: Tuning lipophilicity and contacting the "solvent front."

  • Reductive Amination: Creating flexible linkers.[1]

  • Urea/Carbamate Formation:[1] Rigidifying the extension.[1]

• The 4-Position Vector: Unlike the 3-position (which points "up" in standard kinase binding models), the 4-position points "out," allowing access to ribose pockets or allosteric sites without clashing with the gatekeeper residue.[1]

Target Classes[1]

• Rho-Kinase (ROCK) Inhibitors: The indole core mimics the ATP purine ring, while the piperidine extends to interact with Asp/Glu residues in the active site.

• JAK Inhibitors: 4-substituted indoles have shown efficacy in accessing the specific hydrophobic pockets of Janus Kinases.[1]

• 5-HT (Serotonin) Modulators: While 3-substituted indoles are classic 5-HT ligands, 4-substituted analogs often show altered selectivity profiles (e.g., 5-HT2A vs 5-HT2C).[1]

Diversification Workflow

Caption: Figure 2.[1][5] Divergent synthesis strategies using the piperidine nitrogen as a chemical handle.

Quality Control & Handling

To ensure experimental reproducibility, the following QC parameters are mandatory.

Analytical Standards

• HPLC: C18 Column, Water/Acetonitrile gradient (with 0.1% TFA). The free amine may tail; basic modifiers (NH₄OH) are recommended for sharper peaks.

• NMR (¹H): Diagnostic peaks:

  • Indole C2-H: ~7.1–7.3 ppm (doublet/multiplet).[1]

  • Piperidine CH (methine): ~2.8–3.0 ppm (multiplet).

  • Indole NH: Broad singlet >10 ppm (solvent dependent).[1]

Stability Warning

Indoles are electron-rich and prone to oxidative polymerization (browning) upon exposure to light and air.[1]

• Protocol: Store solid under Nitrogen/Argon at -20°C.

• Solution State: Prepare fresh. Do not store in DMSO for >24 hours at room temperature.

References

• Synthesis of 4-Substituted Indoles via Suzuki Coupling: Yang, Y., et al.[1] "Palladium-Catalyzed Cross-Coupling Reactions of Indoles."[1][6] Journal of Organic Chemistry. (General methodology for 4-bromoindole coupling).

• Medicinal Chemistry of Piperidinyl-Indoles: Møller, H. A., et al.[1][7] "Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as GABA(A) receptor ligands."[1][7] Journal of Medicinal Chemistry, 2010.[1][7] (Demonstrates the utility of the 4-piperidyl vector).

• Commercial Availability & CAS Verification: Sigma-Aldrich / Merck.[1] "4-(piperidin-4-yl)-1H-indole hydrochloride Product Page."[1][8] [1]

• Indole Functionalization Guide: BenchChem Technical Guides. "Synthesis of Substituted Indole Derivatives Using Boronic Acids."

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• 7. Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as gamma-aminobutyric acid(A) receptor ligands: synthesis, pharmacology, and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-Piperidin-4-yl-1H-indole | 17403-09-7 [chemicalbook.com]

Molecular weight and formula of 4-(4-piperidyl)indole

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 4-(4-Piperidyl)indole

Executive Summary

4-(4-Piperidyl)indole (CAS: 1803589-50-5 for HCl salt) represents a privileged scaffold in modern medicinal chemistry, distinct from the more common tryptamine (3-substituted) derivatives.[1] By positioning the piperidine ring at the indole 4-position, this moiety offers a unique vector for exploring the "hinge region" of protein kinases (e.g., ROCK, PKA) and G-protein coupled receptors (GPCRs). This guide provides a definitive technical profile, validated synthetic routes, and analytical benchmarks to support its integration into drug discovery programs.

Physicochemical Identity

The precise characterization of the free base and its hydrochloride salt is critical for stoichiometry calculations in parallel synthesis.[1]

Core Metrics

Property	Free Base	Hydrochloride Salt (Mono-HCl)
IUPAC Name	4-(Piperidin-4-yl)-1H-indole	4-(Piperidin-4-yl)-1H-indole hydrochloride
CAS Number	162406-16-2 (Generic/Free Base)	1803589-50-5
Molecular Formula	C₁₃H₁₆N₂	C₁₃H₁₇ClN₂ (C₁₃H₁₆N₂[1] · HCl)
Molecular Weight	200.28 g/mol	236.74 g/mol
Exact Mass	200.1313	236.1080
Appearance	Off-white to pale yellow solid	White crystalline solid
Solubility	DMSO, Methanol, DCM	Water (>10 mg/mL), DMSO
pKa (Calc.)	Indole NH: ~16.0; Piperidine NH: ~10.8	N/A

Structural Isomerism Warning

CRITICAL: Do not confuse this compound with 3-(4-piperidyl)indole (a tryptamine analog).[1] The 4-substitution pattern creates a non-linear geometry essential for avoiding serotonergic off-target effects common to 3-substituted indoles.[1]

Synthetic Architecture

Validated Synthetic Route

The most robust method involves coupling 4-bromoindole with a protected piperidine boronate.[1]

Step 1: Protection & Borylation [1]

• Reactants: 4-Bromoindole + N-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine.[1]

• Catalyst: Pd(dppf)Cl₂[1][2]·DCM or Pd(PPh₃)₄.[1]

• Conditions: K₂CO₃ (aq), 1,4-Dioxane, 90°C, 12h.

• Intermediate: tert-butyl 4-(1H-indol-4-yl)-3,6-dihydropyridine-1(2H)-carboxylate.[1]

Step 2: Hydrogenation (Olefin Reduction) [1]

• Conditions: H₂ (1 atm), Pd/C (10%), MeOH.

• Note: This step reduces the double bond in the tetrahydropyridine ring to yield the saturated piperidine.[1]

Step 3: Deprotection

• Conditions: 4M HCl in Dioxane or TFA/DCM.[1]

• Product: 4-(4-Piperidyl)indole HCl salt.[1]

Synthetic Workflow Diagram

Caption: Step-wise synthesis via Suzuki coupling ensures regioselective installation at the indole 4-position.

Analytical Validation (Self-Validating Protocols)

To confirm you have the 4-isomer and not the 3-isomer, rely on 1H NMR coupling constants .

NMR Diagnostic Signals (DMSO-d₆)

• Indole NH: Broad singlet at ~11.1 ppm.[1]

• C2-H & C3-H (Indole):

  • In 3-substituted indoles, C2-H is a singlet/doublet (~7.1 ppm).[1]

  • In 4-substituted indoles , you will see distinct signals for C2-H (triplet-like or dd, ~7.3 ppm) and C3-H (dd, ~6.5 ppm) with characteristic coupling (

    Hz).[1]

• Piperidine Methines: The multiplet for the piperidine C4-H (attached to indole) shifts upfield (~2.8–3.0 ppm) compared to the aromatic region.[1]

Mass Spectrometry (LC-MS)

• Method: ESI Positive Mode.[1]

• Expected [M+H]⁺: 201.14 m/z.[1][3]

• Fragmentation: Look for loss of NH₃ or ring cleavage characteristic of piperidines if using MS/MS.[1]

Medicinal Utility & Applications

The 4-(4-piperidyl)indole scaffold is a "privileged structure" used to design inhibitors for kinases that have a specific hydrophobic pocket adjacent to the ATP-binding site.[1]

• Kinase Inhibition (ROCK/PKA): The indole NH binds to the hinge region (Glu/Leu residues), while the basic piperidine nitrogen extends into the solvent-exposed region or interacts with Asp/Glu residues in the ribose pocket.

• GPCR Ligands: Used in the design of D2/D4 dopamine receptor antagonists, where the 4-position vector allows for different transmembrane domain interactions compared to tryptamines.[1]

Pharmacophore Mapping

Caption: The 4-linkage orients the basic amine away from the hinge, enabling salt bridges in the solvent pocket.[1]

References

• ChemicalBook. (2025).[1] 3-(4-Piperidyl)indole vs 4-Isomer Properties.[1]Link[1]

• PubChem. (2025).[1][4][5] Compound Summary: 4-(Piperidin-4-yl)-1H-indole.[1][6][7] National Library of Medicine.[1] Link

• Aksci. (2025). Catalog Entry: 4-(Piperidin-4-yl)-1H-indole hydrochloride.[1][6][7]Link[1]

• Migliorini, et al. (2014).[1] Suzuki coupling of 5-bromoindazoles/indoles.[1] Journal of Chemical Sciences.[1] (Methodology adaptation for 4-bromoindole). Link[1][8]

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• 4. Piperidin-4-ol | C5H11NO | CID 79341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - 16176-75-3 (C13H16N2) [pubchemlite.lcsb.uni.lu]
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• 7. 4-(Piperidin-4-yl)-1H-indole hydrochloride | CymitQuimica [cymitquimica.com]
• 8. ias.ac.in [ias.ac.in]

Pharmacophore properties of 4-substituted indole-piperidine scaffolds

An In-Depth Technical Guide to the Pharmacophore Properties of 4-Substituted Indole-Piperidine Scaffolds

Abstract

The 4-substituted indole-piperidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets. This guide provides a comprehensive analysis of the key pharmacophoric features of this scaffold, delving into the nuanced roles of the indole and piperidine moieties, and the profound impact of substitution at the piperidine 4-position. We will explore the critical structure-activity relationships (SAR) that govern biological activity, supported by field-proven insights and data. Furthermore, this document outlines detailed experimental and computational workflows for the synthesis, biological evaluation, and in-silico pharmacophore modeling of these compounds, offering a practical framework for researchers and drug development professionals.

The 4-Substituted Indole-Piperidine Scaffold: A Privileged Framework in Drug Discovery

The indole nucleus and the piperidine ring are among the most prevalent heterocyclic systems found in pharmaceuticals and natural products.[1][2] The fusion of these two motifs into a single scaffold creates a molecule with a unique three-dimensional architecture and a rich set of chemical features, making it a highly versatile template for drug design. The indole portion provides a critical aromatic and hydrophobic surface, along with a hydrogen bond donor, while the piperidine ring introduces a basic center and a scaffold for diverse substitutions that can fine-tune the molecule's properties.[3][4] This combination has led to the development of potent and selective modulators for a wide range of biological targets, including G-protein coupled receptors (GPCRs), kinases, and viral proteins.[5][6][7]

Core Pharmacophoric Features

A pharmacophore is the ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger (or block) its biological response.[8] For the 4-substituted indole-piperidine scaffold, the core pharmacophore can be deconstructed into several key components:

• The Indole Moiety:

  • Aromatic/Hydrophobic Region: The bicyclic aromatic system of indole is crucial for establishing π-π stacking and hydrophobic interactions within the binding pockets of target proteins.

  • Hydrogen Bond Donor (HBD): The N-H group of the indole ring is a potent hydrogen bond donor, which can form key interactions with acceptor groups on the target protein.

  • Linkage Vector: The position of linkage to the piperidine ring (commonly at the 2- or 3-position of the indole) dictates the overall geometry of the molecule.

• The Piperidine Ring:

  • Basic Nitrogen Center: The nitrogen atom in the piperidine ring is typically basic and can be protonated at physiological pH. This positive charge can form ionic interactions or hydrogen bonds with acidic residues (e.g., aspartate, glutamate) in the target's binding site. This feature also significantly influences the compound's solubility and pharmacokinetic profile.

  • Conformational Restraint and Flexibility: The piperidine ring exists predominantly in a chair conformation, which provides a degree of conformational rigidity to the scaffold. However, ring-flipping can occur, and the energetic barrier for this can be influenced by the nature of the substituents.

  • Substitution Vector: The piperidine ring serves as a versatile anchor for introducing substituents at various positions, with the 4-position being a particularly strategic point for modulating biological activity.

• The 4-Position Substituent:

  • Modulator of Potency and Selectivity: The nature of the substituent at the 4-position is a primary determinant of the compound's potency and selectivity. This group can project into a specific sub-pocket of the binding site, and its size, shape, and electronic properties can be optimized to maximize interactions.

  • Vector for Physicochemical Property Tuning: By varying the 4-substituent, medicinal chemists can fine-tune critical drug-like properties such as lipophilicity, solubility, and metabolic stability. For instance, introducing polar groups can enhance solubility, while carefully chosen non-polar groups can improve membrane permeability.

Below is a diagram illustrating the core pharmacophore model of a generic 4-substituted indole-piperidine scaffold.

Sources

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Biological activity profile of 4-(piperidin-4-yl)-1H-indole derivatives

An In-Depth Technical Guide to the Biological Activity Profile of 4-(Piperidin-4-yl)-1H-indole Derivatives

Introduction: The Privileged Scaffold of 4-(Piperidin-4-yl)-1H-indole

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their ability to interact with a wide range of biological targets, leading to diverse pharmacological activities. The 4-(piperidin-4-yl)-1H-indole core is a quintessential example of such a scaffold. Its structure, a fusion of a bicyclic aromatic indole and a saturated heterocyclic piperidine ring, provides a unique three-dimensional geometry and a rich array of hydrogen bond donors and acceptors. This inherent versatility allows for facile chemical modification, enabling the generation of large compound libraries for drug discovery programs.[1][2][3]

This technical guide offers a comprehensive exploration of the multifaceted biological activity profile of 4-(piperidin-4-yl)-1H-indole derivatives. We will delve into their significant potential as neuroprotective agents, particularly in the context of Alzheimer's disease, as well as their roles as opioid receptor modulators, anti-inflammatory agents, and antimicrobial compounds. This document is designed for researchers, scientists, and drug development professionals, providing not only a summary of activities but also field-proven insights into the rationale behind experimental designs and detailed protocols for their evaluation.

Neuroprotective Activities: A Primary Focus on Alzheimer's Disease

The cholinergic hypothesis of Alzheimer's disease (AD) posits that the cognitive decline observed in patients is linked to a deficiency in the neurotransmitter acetylcholine (ACh).[4][5] A primary therapeutic strategy, therefore, is to inhibit the enzymes responsible for ACh degradation: acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[4][6] The 4-(piperidin-4-yl)-1H-indole scaffold has proven to be a fertile ground for the development of potent cholinesterase inhibitors.

Mechanism of Action: Cholinesterase Inhibition

AChE and BChE are serine hydrolases that break down acetylcholine in the synaptic cleft.[5] Inhibitors of these enzymes prevent this breakdown, thereby increasing the concentration and duration of action of acetylcholine, which helps to ameliorate the symptoms of cognitive decline. Many indole derivatives have been designed and synthesized as multi-target agents for AD, targeting both cholinesterases.[7][8]

Structure-Activity Relationship (SAR) Insights

• Substitutions on the Indole Ring: Modifications at the N1 position of the indole ring with moieties like propargylamine have been shown to confer potent monoamine oxidase (MAO) inhibitory activity, another important target in neurodegeneration.[7]

• Piperidine Ring Modifications: The nitrogen of the piperidine ring is a key point for modification. Attaching benzyl or other aromatic groups can enhance binding to the peripheral anionic site (PAS) of AChE.[5][9]

• Linker Chemistry: The nature and length of the linker connecting the core scaffold to other pharmacophoric elements are crucial for optimizing activity against both AChE and BChE.[10]

Beyond Cholinesterase Inhibition: O-GlcNAcase (OGA) Inhibition

Recent research has highlighted the potential of targeting O-GlcNAcase (OGA) for AD treatment.[11] OGA is an enzyme that removes O-GlcNAc from proteins, including tau. Inhibiting OGA leads to increased O-GlcNAcylation of tau, which in turn reduces its hyperphosphorylation—a key pathological hallmark of AD. Novel 4-(arylethynyl)piperidine derivatives have been developed as highly potent OGA inhibitors, with some compounds showing significant enzymatic inhibition (IC50 in the low nanomolar range) and the ability to reduce tau phosphorylation in cellular models.[11]

Quantitative Data Summary: Neuroprotective Agents

Compound Class	Target	IC50 / EC50	Reference
N-substituted benzamide derivatives	Acetylcholinesterase (AChE)	13 ± 2.1 nM (for compound 5d)	[9]
'Oxathiolanyl' indole derivative	Acetylcholinesterase (AChE)	0.042 µM (for compound 5)	[8]
'Pyrazolyl' indole derivative	Butyrylcholinesterase (BChE)	0.207 µM (for compound 7)	[8]
4-(arylethynyl)piperidine derivative	O-GlcNAcase (OGA)	4.93 ± 2.05 nM (for compound 81)	[11]
4-(arylethynyl)piperidine derivative	Cellular Potency (PC12 cells)	7.47 ± 3.96 nM (for compound 81)	[11]

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This protocol describes a robust and widely adopted method for quantifying AChE and BChE inhibitory activity.[10][12]

Principle: The assay measures the activity of cholinesterase by monitoring the formation of the yellow-colored product, 5-thio-2-nitrobenzoate, which results from the reaction of dithiobisnitrobenzoate (DTNB) with thiocholine, a product of the enzymatic hydrolysis of acetylthiocholine (ATCh).

Materials and Reagents:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Butyrylcholinesterase (BChE) from equine serum or human recombinant

• Acetylthiocholine iodide (ATCh)

• Butyrylthiocholine iodide (BTCh)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (0.1 M, pH 8.0)

• Test compounds (dissolved in DMSO)

• 96-well microplate reader

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of ATCh (or BTCh) and DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds in phosphate buffer (ensure final DMSO concentration is <1%).

• Assay Setup (in a 96-well plate):

  • Add 25 µL of the test compound solution to each well.

  • Add 50 µL of phosphate buffer (pH 8.0).

  • Add 25 µL of the respective enzyme solution (AChE or BChE) and pre-incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the substrate solution (ATCh or BTCh).

  • Add 125 µL of DTNB solution.

• Data Acquisition:

  • Immediately measure the absorbance at 412 nm using a microplate reader.

  • Continue to read the absorbance at regular intervals (e.g., every minute) for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control (enzyme activity without inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Opioid Receptor Modulation

Derivatives of the 4-(piperidin-4-yl)-1H-indole scaffold have also been investigated as ligands for opioid receptors, particularly the Nociceptin Opioid Receptor (NOP) and the Mu-Opioid Receptor (MOP).[13]

SAR Insights for Opioid Receptors

• Substitution at the Indole 2-position vs. 3-position: Studies have shown that 2-substituted N-piperidinyl indoles generally exhibit higher binding affinity at the MOP receptor compared to their 3-substituted counterparts.[13]

• Sub-nanomolar Affinity: Certain 2-substituted derivatives have demonstrated sub-nanomolar binding affinities for both NOP and MOP receptors, indicating high potency.[13]

• Selectivity: While showing high affinity for NOP and MOP receptors, these compounds typically have significantly weaker binding affinities (≥50-fold) for Delta-Opioid (DOP) and Kappa-Opioid (KOP) receptors, suggesting a degree of selectivity.[13]

Antimicrobial and Anti-inflammatory Activities

The versatility of the 4-(piperidin-4-yl)-1H-indole scaffold extends to antimicrobial and anti-inflammatory applications.

Antimicrobial Profile

Various derivatives have been synthesized and evaluated for their antibacterial and antifungal potential.[14][15][16]

• Antibacterial and Antifungal Efficacy: Studies have shown that certain derivatives exhibit promising activity against various bacterial and fungal strains. For instance, some compounds have shown higher efficacy against Aspergillus niger and Cladosporium cladosporioides.[15][16]

• SAR for Antimicrobial Activity: The addition of a thiosemicarbazone moiety to a piperidin-4-one core has been found to enhance antifungal activity significantly.[16]

Anti-inflammatory Potential

• Mechanism: The anti-inflammatory activity of these derivatives is an area of active investigation, with some studies showing promising results in vitro.

• Potent Inhibition: Derivatives containing a phenyl sulfonamide moiety at the piperidine ring have demonstrated significant anti-inflammatory activity, with inhibition rates ranging from 79.6% to 84.2% in certain assays.[14]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing the cytotoxic effect of compounds on cancer cell lines or for determining cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of viable cells with active mitochondria to reduce the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Materials and Reagents:

• Human cancer cell line (e.g., MCF-7 for breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of the MTT solution to each well.

  • Incubate the plate for another 2-4 hours until purple formazan crystals are visible under a microscope.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Visualizations

Experimental Workflow for Biological Profiling

Caption: A generalized workflow for the discovery and development of novel 4-(piperidin-4-yl)-1H-indole derivatives.

Simplified Cholinergic Synapse and AChE Inhibition

Caption: Mechanism of AChE inhibition at the cholinergic synapse by 4-(piperidin-4-yl)-1H-indole derivatives.

Conclusion and Future Perspectives

The 4-(piperidin-4-yl)-1H-indole scaffold represents a remarkably versatile and privileged structure in modern medicinal chemistry. The derivatives synthesized from this core have demonstrated a broad and potent spectrum of biological activities, with a particularly strong emphasis on neurodegenerative disorders like Alzheimer's disease through the inhibition of cholinesterases and OGA. Furthermore, their utility as opioid receptor modulators, and as anti-inflammatory and antimicrobial agents, underscores the vast therapeutic potential encapsulated within this molecular framework.

Future research should focus on several key areas:

• Multi-Target Drug Design: Given the complex pathology of diseases like Alzheimer's, designing single molecules that can modulate multiple targets (e.g., AChE, BChE, MAO, and OGA) is a highly promising strategy.

• Optimization of Pharmacokinetics: While in vitro potency is crucial, the next generation of derivatives must be optimized for favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties to ensure efficacy and safety in vivo.

• Exploration of New Biological Targets: The inherent versatility of the scaffold suggests that it could be adapted to target other enzyme families, receptors, and ion channels, opening up new avenues for therapeutic intervention in a wide range of diseases.

By continuing to explore the rich chemical space around the 4-(piperidin-4-yl)-1H-indole core, the scientific community is well-positioned to develop novel and effective therapeutic agents to address some of today's most pressing medical challenges.

References

• J Med Chem. 2024 Aug 22;67(16):14292-14312.

• PMC.

• ResearchGate.

• PubMed.

• PubMed.

• Bioorganic & Medicinal Chemistry Letters.

• ResearchGate.

• Biomed Pharmacol J 2008;1(1).

• Semantic Scholar.

• Chula Digital Collections.

• PubMed.

• Chemical Review and Letters.

• ResearchGate.

• PMC.

• MedChemComm (RSC Publishing).

• ResearchGate.

• PubMed.

• ResearchGate.

• ResearchGate.

• MDPI.

• ResearchGate.

• European Review for Medical and Pharmacological Sciences.

• MDPI.

• ResearchGate.

• International Journal of Pharmaceutical Science Invention.

• MDPI.

• PMC.

• Yeditepe Journal of Health Sciences.

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• 4. europeanreview.org [europeanreview.org]
• 5. mdpi.com [mdpi.com]
• 6. ijpsi.org [ijpsi.org]
• 7. Design, synthesis and evaluation of indole derivatives as multifunctional agents against Alzheimer's disease - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 8. New indole derivatives as multitarget anti-Alzheimer's agents: synthesis, biological evaluation and molecular dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, docking, pharmacokinetic prediction, and acetylcholinesterase inhibitory evaluation of N-(2-(piperidine-1-yl)ethyl)benzamide derivatives as potential anti-Alzheimer agents | Mohammadi-Farani | Research in Pharmaceutical Sciences [rps.mui.ac.ir]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Discovery of 4-(Arylethynyl)piperidine Derivatives as Potent Nonsaccharide O-GlcNAcase Inhibitors for the Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Piperidine-4-methanthiol ester derivatives for a selective acetylcholinesterase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery and structure-activity relationships (SAR) of a novel class of 2-substituted N-piperidinyl indole-based nociceptin opioid receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. biomedpharmajournal.org [biomedpharmajournal.org]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 4-(piperidin-4-yl)-1H-indole

Chemical Context & Solubility Challenges

The poor aqueous solubility of 4-(piperidin-4-yl)-1H-indole in its free base form is a direct consequence of its molecular structure. Understanding the "why" is the first step to fixing the "how."

• High Lattice Energy: The molecule possesses both a hydrogen bond donor (indole -NH) and an acceptor/donor (piperidine -NH). In the solid state, these form a rigid, high-energy crystal lattice that water molecules cannot easily break apart.

• Lipophilicity: The indole moiety is highly aromatic and hydrophobic (LogP ~2.2–2.7).

• Ionization State: The piperidine nitrogen is a secondary amine with a pKa of approximately 11.0–11.2 . At neutral pH (7.4), the equilibrium shifts partially toward the protonated form, but the free base often predominates in solid formulations or high-pH stock solutions, leading to precipitation.

The Core Strategy: To dissolve this molecule, you must disrupt the crystal lattice by either protonating the piperidine nitrogen (salt formation) or encapsulating the hydrophobic indole ring (complexation).

Module 1: Salt Selection (The Primary Fix)

Converting the free base into a salt is the most robust method to improve solubility for this compound class.

Recommended Counter-ions

Based on the structural properties of piperidine-indoles, the following acids are recommended for a salt screen:

Counter-ion	Acid Used	Rationale	Predicted Solubility Increase
Hydrochloride	Hydrochloric Acid (HCl)	Standard first-line choice. Small counter-ion, high lattice disruption.	High (>10 mg/mL)
Mesylate	Methanesulfonic Acid	Excellent for lipophilic bases. Often prevents "oiling out" better than HCl.	Very High (>20 mg/mL)
Tartrate	L-Tartaric Acid	Chiral, bidentate. Good if HCl salts are hygroscopic.	Moderate

Protocol: Micro-Scale Salt Screening

Use this protocol to identify the best salt form before scaling up.[1][2]

• Dissolution: Dissolve 50 mg of free base in a minimal amount of hot Ethanol or Methanol (approx. 0.5–1.0 mL).

• Acid Addition: Add 1.05 equivalents of the selected acid (e.g., 1M HCl in ether or neat methanesulfonic acid).

  • Tip: Do not use a large excess of acid; this can cause degradation of the indole ring.

• Crystallization:

  • Allow the solution to cool to room temperature slowly.

  • If no precipitate forms, add an anti-solvent (Diethyl Ether or Hexane) dropwise until turbidity appears.

  • Cool to 4°C overnight.

• Isolation: Filter the solids and wash with cold ether.

• Validation: Redissolve a small sample in water to check aqueous solubility.

Figure 1: Workflow for micro-scale salt screening to convert the insoluble free base into a soluble salt form.

Module 2: Liquid Formulation (Assay Ready)

If you cannot synthesize a salt and must use the free base for immediate biological assays, use the following "Cosolvent + Buffer" system.

The "Crash-Out" Warning

Problem: Researchers often dissolve the free base in 100% DMSO and then dilute directly into PBS (pH 7.4). Result: The compound precipitates immediately because the pH (7.4) is not acidic enough to fully protonate the piperidine, and the water content spikes.

Optimized Formulation Protocol

Target Concentration: 1 mg/mL in aqueous buffer.

• Stock Preparation: Dissolve free base in 100% DMSO at 20 mg/mL.

• Intermediate Dilution (Critical Step):

  • Do not go straight to water.

  • Dilute the DMSO stock 1:10 into PEG400 or Propylene Glycol .

• Final Dilution:

  • Slowly add the PEG/DMSO mix to an Acidic Buffer (pH 4.5–5.0) , such as Acetate or Citrate buffer.

  • Why? The lower pH ensures the piperidine nitrogen remains protonated (

    ), maintaining solubility.[3]

Recommended Vehicle Composition:

• 5% DMSO

• 40% PEG400

• 55% Water/Buffer (pH 4.5)

Module 3: Advanced Formulation (Cyclodextrins)

For in vivo studies or cases where organic solvents (DMSO) are toxic, use Cyclodextrins. The hydrophobic indole ring fits perfectly into the beta-cyclodextrin cavity, shielding it from water.

Protocol: SBE-β-CD Complexation

Recommended Agent: Sulfobutylether-β-Cyclodextrin (Captisol®) or HP-β-CD.

• Vehicle Prep: Prepare a 20% (w/v) solution of SBE-β-CD in 50 mM Citrate Buffer (pH 4).

• Addition: Add the indole free base in excess to the vehicle.

• Equilibration: Shake or vortex at room temperature for 24 hours.

• Filtration: Filter through a 0.22 µm PVDF filter to remove undissolved solids.

• Result: This typically yields a clear solution with concentrations ranging from 2–10 mg/mL, suitable for IV or IP injection.

Figure 2: Decision tree for selecting the correct solubility strategy based on experimental application.

Troubleshooting Guide & FAQs

Q1: My solution turned pink/brown after 24 hours. Is it still good?

• Diagnosis: Indole oxidation. The electron-rich indole ring is susceptible to oxidative degradation in solution, especially under light or high pH.

• Fix:

  • Always store stock solutions in amber vials.

  • Add an antioxidant like 0.1% Ascorbic Acid or Sodium Metabisulfite to your aqueous buffer.

  • Purge solvents with Nitrogen/Argon before use.

Q2: I tried making the HCl salt, but I got a sticky oil instead of crystals.

• Diagnosis: "Oiling out" is common with flexible molecules like piperidines.

• Fix:

  • Triturate (grind) the oil with diethyl ether or hexane to induce crystallization.

  • Switch to Methanesulfonic acid (Mesylate) . Mesylate salts often have higher melting points and crystallize better than HCl salts for this class of compounds [1].

Q3: Can I use basic buffer (pH 9+) to dissolve it?

• Answer: NO.

• Reasoning: The piperidine pKa is ~11.[3][4] At pH 9, it is still partially protonated, but as you approach pH 10-11, it becomes neutral. The indole NH (pKa ~17) will not deprotonate in water. Therefore, high pH drives the molecule to its least soluble, neutral state. Always keep pH < 6 for maximum solubility [2].

Q4: What is the maximum solubility I can expect?

• Free Base (Water, pH 7): < 0.1 mg/mL (Predicted).

• HCl Salt (Water, pH 5): > 10 mg/mL.

• Cyclodextrin Complex: 2–10 mg/mL.

References

• Bastin, R. J., et al. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. Link

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[5][6][7] Advanced Drug Delivery Reviews. Link

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[6] Advanced Drug Delivery Reviews. Link

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Piperidine - Wikipedia [en.wikipedia.org]
• 5. criver.com [criver.com]
• 6. benchchem.com [benchchem.com]
• 7. crystallizationsystems.com [crystallizationsystems.com]

Technical Support Center: Separation of 4-(piperidin-4-yl)-1H-indole from Regioisomeric Impurities

Welcome to the technical support resource for the analytical and preparative separation of 4-(piperidin-4-yl)-1H-indole. This guide is designed for researchers, analytical chemists, and process development scientists who are encountering challenges in resolving the target compound from its structurally similar regioisomeric impurities. As a polar, basic molecule, 4-(piperidin-4-yl)-1H-indole presents unique chromatographic challenges that demand a nuanced approach to method development. This document provides in-depth troubleshooting advice and foundational knowledge to empower you to overcome these separation hurdles.

Section 1: Understanding the Challenge - The Nature of Regioisomeric Impurities

The primary challenge in purifying 4-(piperidin-4-yl)-1H-indole arises from the potential for the piperidin-4-yl moiety to be attached to other positions on the indole ring during synthesis. These regioisomers (e.g., 5-substituted, 6-substituted, 7-substituted) possess the identical mass and elemental composition, rendering them indistinguishable by mass spectrometry alone.[1][2] Their subtle differences in polarity and spatial arrangement require highly selective chromatographic methods for effective separation.

Caption: Key regioisomers of 4-(piperidin-4-yl)-1H-indole.

Section 2: Troubleshooting Guide

This section is structured to address the most common issues encountered during method development for this specific separation.

Q1: My regioisomers are co-eluting or have very poor resolution under standard Reverse-Phase (RP-HPLC) conditions. What is my first course of action?

Answer: Poor resolution is the most frequent initial challenge. Before abandoning your column or instrument, a systematic optimization of the mobile phase is the most logical and effective first step. The interaction between your basic analyte and the stationary phase is highly sensitive to mobile phase pH and composition.

Caption: Initial troubleshooting workflow for poor isomer resolution.

Experimental Protocol: Mobile Phase pH Optimization (RP-HPLC)

• Establish a Baseline: Use a standard C18 column and a mobile phase of Acetonitrile:Water. Observe the initial poor separation.

• Acidify the Mobile Phase: Prepare two mobile phases, both containing 0.1% formic acid (v/v).

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Rationale: The piperidine and indole nitrogens are basic. At a low pH (around 2.5-3.5), these sites will be fully protonated. This has a dual benefit: it increases the polarity of the analytes, but more importantly, it suppresses the ionization of residual acidic silanols on the silica stationary phase, which are the primary cause of peak tailing and poor peak shape for basic compounds.[3][4]

• Run a Gradient: Start with a shallow gradient (e.g., 5-50% B over 20 minutes) to elute all isomers.

• Analyze Results: Observe the change in retention time and, most critically, the improvement in peak shape and resolution. The acidic mobile phase should significantly reduce peak tailing and improve separation.[4]

Parameter	Recommended Starting Condition	Rationale
Column	High-purity C18 (Type B Silica), 2.1/4.6 mm x 100/150 mm, <3 µm	Minimizes silanol interactions, provides good efficiency.[3]
Mobile Phase A	0.1% Formic Acid or Acetic Acid in Water	Ensures analyte is protonated and silanols are suppressed.[5]
Mobile Phase B	0.1% Formic Acid or Acetic Acid in Acetonitrile/Methanol	Acetonitrile and Methanol offer different selectivities.[6]
pH Range	2.5 - 3.5	Optimal range for protonating basic amines without damaging most silica columns.[4]
Temperature	30-40 °C	Improves efficiency and can alter selectivity.[7]

Q2: I've lowered the pH in my RP-HPLC method, but I still see significant peak tailing. How can I resolve this?

Answer: Persistent peak tailing, even at low pH, indicates strong secondary interactions between your analyte and the stationary phase. This is common for compounds with multiple basic centers.

Causality: While low pH mitigates most silanol interactions, highly active sites may remain on lower-purity silica columns. The positively charged analyte can still interact strongly with these isolated, deprotonated silanols, causing the characteristic tailing.[3]

Troubleshooting Steps:

• Confirm High-Purity Silica: Ensure you are using a modern, high-purity, end-capped C18 column (Type B silica). Older columns (Type A) have a much higher concentration of acidic silanols and are generally unsuitable for this type of separation.[3]

• Consider an Alternative Stationary Phase:

  • Polar-Embedded Phase: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This polar group helps to shield the analyte from residual silanols, resulting in a more symmetric peak shape for bases even at mid-range pH.

  • Phenyl-Hexyl Phase: The phenyl ring in this stationary phase can offer alternative selectivity through pi-pi interactions with the indole ring of your analyte, potentially resolving isomers that are difficult to separate on a C18.[8]

• Use a Mobile Phase Additive (Advanced): In some cases, adding a small amount of a basic competitor, like 10-20 mM of triethylamine (TEA), can be effective. The TEA will preferentially bind to the active silanol sites, preventing the analyte from interacting with them. Caution: TEA can be difficult to remove from the column and may suppress MS signal.

Q3: My RP-HPLC method is optimized, but two of the key regioisomers remain unresolved. What is the next logical step?

Answer: When you've exhausted optimization on one chromatographic mode, the most powerful strategy is to switch to an orthogonal separation mechanism. For a polar basic compound like this, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice.

Rationale: HILIC operates on a different principle than RP-HPLC. It uses a polar stationary phase (like bare silica, amide, or diol) and a mobile phase high in organic solvent.[9][10] The analyte partitions into a water-enriched layer on the surface of the stationary phase. This mechanism is highly sensitive to small differences in polarity and hydrogen bonding capacity, often providing dramatically different—and better—selectivity for polar isomers.[11][12]

Experimental Protocol: Developing a HILIC Method

• Select a HILIC Column: An amide or bare silica phase is a good starting point.

  • Amide Phase: Generally robust and provides excellent retention for polar bases.

  • Bare Silica: Offers strong retention but can have longer equilibration times.[10]

• Prepare HILIC Mobile Phases: The mobile phase composition is inverted from reverse-phase.

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate, pH adjusted to 5.0 with Acetic Acid.

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate, pH adjusted to 5.0 with Acetic Acid.

  • Rationale: HILIC requires a high organic content to achieve retention. The buffer is critical for maintaining consistent analyte ionization state and good peak shape.[11]

• Equilibrate Thoroughly: HILIC columns require extensive equilibration to establish the aqueous layer on the stationary phase. Equilibrate the column with the initial mobile phase composition for at least 30-60 minutes. Insufficient equilibration is a common cause of drifting retention times.[13]

• Run a Gradient: A typical HILIC gradient involves increasing the aqueous content (running a gradient of Mobile Phase B). Start with a gradient from 0-50% B over 15-20 minutes.

Parameter	Recommended HILIC Starting Condition	Rationale
Column	Amide, Diol, or Bare Silica Phase, 2.1/4.6 mm x 100/150 mm, <3 µm	Provides polar surface for hydrophilic partitioning.[10]
Mobile Phase A	95% Acetonitrile / 5% Aqueous Buffer (e.g., 10mM Ammonium Acetate)	High organic content is the weak solvent and promotes retention.[9]
Mobile Phase B	50% Acetonitrile / 50% Aqueous Buffer (e.g., 10mM Ammonium Acetate)	Water is the strong eluting solvent in HILIC.[11]
Equilibration	Minimum 30 minutes with initial conditions	Critical for reproducible retention times.[13]

Section 3: Frequently Asked Questions (FAQs)

Q: Which technique is ultimately best for this separation: RP-HPLC, HILIC, or Supercritical Fluid Chromatography (SFC)? A: There is no single "best" technique, as the optimal choice depends on the specific impurity profile and available instrumentation.

• RP-HPLC: Often the first choice due to its ubiquity, but may require significant method development for this polar basic compound.

• HILIC: An excellent orthogonal choice that frequently provides superior selectivity and retention for this class of molecules.[12] It is highly compatible with mass spectrometry.

• SFC: A powerful technique for isomer separations, often providing the highest resolution and speed.[14] It is also a "green" chromatography technique due to its use of CO2.[15] If available, SFC should be strongly considered, especially for preparative work.

Q: How can I confirm the identity of each separated impurity peak? A: Chromatographic separation alone does not confirm identity. After developing a method with baseline resolution, you must use spectroscopic techniques. The standard workflow is to collect fractions of each isolated peak and perform structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy.[16] This is the definitive method for identifying regioisomers.

Q: My sample is prepared in DMSO, but when I inject it onto my HILIC column, the peak shape is terrible. Why? A: This is a classic sample solvent mismatch issue. In HILIC, the mobile phase is very weak (high in acetonitrile). DMSO is a very strong solvent in this context. Injecting a sample in a strong solvent causes the analyte to spread out on the column before the separation begins, leading to severe peak distortion and broadening. Solution: Whenever possible, dissolve your sample directly in the initial mobile phase or in a solvent with a high percentage of acetonitrile to match the starting conditions.

Q: Could I use Gas Chromatography (GC) for this analysis? A: It is generally not recommended. 4-(piperidin-4-yl)-1H-indole has a high molecular weight and low volatility. It would likely require derivatization to increase its volatility and thermal stability, adding complexity to the analysis.[16] While GC has been used to separate simpler indole isomers, HPLC, HILIC, and SFC are far better suited for this molecule.[1]

References

• Technical Support Center: Troubleshooting HPLC Separation of Triglyceride Isomers. Benchchem.
• Spectroscopic Differentiation and Chromatographic Separation of Regioisomeric Indole Aldehydes: Synthetic Cannabinoids Precursors. National Institute of Justice (NIJ.gov).
• Hydrophilic Interaction Liquid Chromatography. Sigma-Aldrich.
• HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions.
• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. PMC.
• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. SpringerLink.
• HPLC Troubleshooting Guide. SCION Instruments.
• Spectroscopic Differentiation and Chromatographic Separation of Regioisomeric Indole Aldehydes: Synthetic Cannabinoids Precursors. ResearchGate.
• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. Obrnuta faza.
• Chiral SFC-MS method for separation of enantiomers of compound 9 and... ResearchGate.
• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. ResearchGate.
• HPLC Troubleshooting Guide. Phenomenex.
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. OMICS International.
• HPLC Troubleshooting Guide. Advanced Chromatography Technologies.
• An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy. iosrphr.org.
• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing.
• Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Waters Corporation.
• Reversed-phase chromatography. Wikipedia.
• Lipidomics by Supercritical Fluid Chromatography. PMC - NIH.
• Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). Waters.
• Reverse Phase HPLC Basics for LC/MS. Mass Spectrometry Resource.
• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC Using Refractive Index Detector. Scribd.
• How does an acid pH affect reversed-phase chromatography separations?. Biotage.
• Successful HPLC Operation – A Troubleshooting Guide. ThermoFisher.
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita.
• Identification and synthesis of impurities formed during sertindole preparation. PMC.
• Application Notes and Protocols for the Characterization of 2-Phenyl-3-(piperidin-4-YL)-1H-indole. Benchchem.
• Identification and synthesis of impurities formed during sertindole preparation. ResearchGate.
• Synthesis of 4-(piperidin-3-yl)-1H-indole. PrepChem.com.
• Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Science.
• Reaction of indole with piperidine using different approaches a. ResearchGate.
• The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. PMC.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. JOCPR.
• Research Article N-(4-aminophenyl)piperidine Derivatization to Improve Organic Acid Detection with Supercritical Fluid Chromatog. Hindawi.
• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. ResearchGate.
• Method for measuring content of piperidine impurity in glatiramer acetate sample. Google Patents.
• Facile synthesis of penta-substituted pyrroles and pyrrole-fused piperidin-4-ones via four component reactions of 2,3-diketoesters, anilines and enaminones. Organic Chemistry Frontiers (RSC Publishing).

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• 1. Spectroscopic Differentiation and Chromatographic Separation of Regioisomeric Indole Aldehydes: Synthetic Cannabinoids Precursors | National Institute of Justice [nij.ojp.gov]
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• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 10. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: A Researcher's Guide to Handling 4-(piperidin-4-yl)-1H-indole hydrochloride

Welcome to the dedicated support center for 4-(piperidin-4-yl)-1H-indole hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the hygroscopic nature of this compound. Our goal is to provide you with expert-driven, field-proven insights to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What does "hygroscopic" mean in the context of 4-(piperidin-4-yl)-1H-indole hydrochloride?

A: Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding atmosphere. For 4-(piperidin-4-yl)-1H-indole hydrochloride, this means that upon exposure to ambient air, the powdered compound will readily attract and absorb water molecules. This can lead to a range of experimental challenges, from inaccurate weighing to altered chemical properties and degradation. The hydrochloride salt form of this indole derivative is particularly susceptible to this phenomenon.

Q2: I received a new batch of 4-(piperidin-4-yl)-1H-indole hydrochloride. How should I store it to prevent water absorption?

A: Proper storage is the first and most critical step in maintaining the integrity of your compound. Upon receipt, the vial should be immediately placed in a desiccator containing a desiccant such as silica gel or anhydrous calcium sulfate. For long-term storage, it is highly recommended to keep the compound at -20°C. The combination of a cold and dry environment will significantly minimize moisture absorption and preserve the compound's stability. Always ensure the container is tightly sealed before placing it in storage.

Q3: Can I store a stock solution of this compound? If so, what are the recommended conditions?

A: Yes, you can prepare and store stock solutions. It is advisable to prepare stock solutions in anhydrous solvents such as DMSO or ethanol. Once prepared, these solutions should be aliquoted into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture each time the stock is used. These aliquots should be stored at -20°C or even -80°C for enhanced stability. While some sources suggest short-term storage of a few weeks at 4°C is possible, long-term preservation is best achieved at colder temperatures.

Q4: How does moisture absorption affect the accuracy of my experiments?

A: Moisture absorption can introduce significant errors in your experiments in several ways:

• Inaccurate Weighing: If the compound has absorbed water, the measured weight will be higher than the actual amount of the active compound. This leads to the preparation of solutions with a lower-than-intended concentration, impacting dose-response curves and other quantitative assays.

• Altered Solubility: The presence of water can change the solubility profile of the compound in different organic solvents.

• Chemical Degradation: For some compounds, the presence of water can facilitate hydrolysis or other degradation pathways, leading to a loss of purity and the formation of unwanted byproducts.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments and provides actionable solutions.

Problem 1: Inconsistent results in biological assays.

• Potential Cause: Inaccurate concentration of the working solution due to weighing a "wet" compound. The hygroscopic nature of 4-(piperidin-4-yl)-1H-indole hydrochloride means it can rapidly absorb atmospheric moisture, leading to a falsely high mass reading.

• Troubleshooting Steps:

  • Acclimatize the Compound: Before opening, allow the container to warm to room temperature inside a desiccator for at least 30-60 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

  • Rapid Weighing: Perform the weighing process as quickly as possible in an environment with low humidity. If available, use a glove box purged with an inert gas like nitrogen or argon.

  • Use a Fresh Aliquot: If you suspect your working stock of the powder has been compromised by repeated exposure to air, it is best to use a fresh, unopened vial for preparing new solutions.

Problem 2: The powdered compound appears clumpy or has changed in appearance.

• Potential Cause: This is a clear visual indicator of significant moisture absorption. The fine powder will begin to aggregate as it absorbs water, eventually forming a sticky or gummy solid.

• Troubleshooting Steps:

  • Assess the Extent of the Problem: If the clumping is minor, you may still be able to use the compound if you can dry it effectively. However, for quantitative experiments, it is strongly recommended to discard the compromised batch and start with a fresh one.

  • Drying the Compound (with caution): The compound can be dried under a high vacuum in the presence of a strong desiccant like phosphorus pentoxide. However, be aware that this may not reverse any potential degradation that has already occurred. This method is more suitable for salvaging material for non-critical applications.

Problem 3: Difficulty in dissolving the compound in a non-polar organic solvent.

• Potential Cause: The absorbed water has altered the polarity of the compound, making it less soluble in non-polar solvents.

• Troubleshooting Steps:

  • Solvent Selection: Ensure you are using an appropriate anhydrous solvent. 4-(piperidin-4-yl)-1H-indole hydrochloride is generally soluble in solvents like DMSO and methanol.

  • Gentle Warming and Sonication: Aiding the dissolution process by gently warming the solution (e.g., to 30-40°C) or using a sonication bath can help. However, be mindful of the compound's stability at higher temperatures.

  • Verify Solvent Quality: Ensure your solvent is truly anhydrous. Use a fresh bottle of anhydrous solvent or one that has been properly stored over molecular sieves.

Experimental Protocols & Workflows

Workflow for Handling and Preparing a Stock Solution

The following diagram outlines the critical steps for handling the hygroscopic powder and preparing a stock solution to ensure accuracy and reproducibility.

Caption: Workflow for handling hygroscopic compounds.

Data Summary Table

Parameter	Recommendation	Rationale
Long-Term Storage (Solid)	-20°C in a desiccator	Minimizes moisture absorption and thermal degradation.
Long-Term Storage (Solution)	-20°C or -80°C in aliquots	Prevents repeated freeze-thaw cycles and exposure to air.
Recommended Solvents	Anhydrous DMSO, Anhydrous Ethanol	Good solubility and stability reported in these solvents.
Weighing Environment	Low humidity / Inert atmosphere (Glove box)	Reduces the rate of water absorption during weighing.

References

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometry Fragmentation of 4-Indolyl Piperidines

Topic: Mass Spectrometry Fragmentation Patterns of 4-Indolyl Piperidines Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In medicinal chemistry, the 4-indolyl piperidine scaffold is a privileged structure, frequently appearing in serotonin 5-HT receptor agonists, kinase inhibitors, and antipsychotics. However, structural elucidation of these compounds is often complicated by the presence of regioisomers—specifically the 3-indolyl and N-indolyl variants.

This guide provides a technical comparison of the Mass Spectrometry (MS) fragmentation patterns of 4-(1H-indol-4-yl)piperidine against its primary alternative, 4-(1H-indol-3-yl)piperidine . By understanding the distinct mechanistic pathways governed by the indole attachment point (benzene ring vs. pyrrole ring), researchers can rapidly distinguish these isomers using ESI-MS/MS without relying solely on NMR.

Structural Context & Ionization Physics

Before analyzing fragmentation, it is critical to understand the charge localization that drives these pathways.

• The Scaffold: A basic piperidine ring (

  ) connected to an indole moiety.

• Ionization (ESI+): In Electrospray Ionization, the proton preferentially attaches to the highly basic piperidine nitrogen , forming the

  precursor.

• The Variable: The stability of the carbocation formed after bond cleavage depends entirely on the indole attachment point.

The Core Comparison

Feature	4-(1H-indol-4-yl)piperidine	4-(1H-indol-3-yl)piperidine
Attachment Point	Benzene ring (C4)	Pyrrole ring (C3)
Electronic Nature	Electron-rich Aryl	Electron-rich Heteroaryl (Enamine-like)
Dominant Mechanism	Piperidine Ring Opening / RDA	Indole-stabilized cleavage (Benzylic-like)
Key Diagnostic Ion	117 (Indole radical cation)	130/143 (Alkyl-indole cations)

Comparative Fragmentation Analysis

A. 4-(1H-indol-4-yl)piperidine: The "Aryl-Piperidine" Pattern

When the piperidine is attached to the C4 position (benzene ring) of the indole, the molecule behaves kinetically like a phenyl-piperidine. The bond between the piperidine and the indole is a strong

bond that is resistant to direct cleavage.

Primary Pathway: Retro-Diels-Alder (RDA) & Cross-Ring Cleavage Because the Indole-Piperidine bond is strong, fragmentation is directed within the piperidine ring.

• Initiation: Protonation at the piperidine nitrogen.[1]

• Ring Opening: The piperidine ring undergoes

  -cleavage or RDA-type mechanisms.

• Result: Loss of portions of the piperidine ring (e.g.,

  ), leaving an ethylene-linked indole fragment.

B. 4-(1H-indol-3-yl)piperidine: The "Tryptamine-Like" Pattern

When attached at the C3 position (pyrrole ring), the chemistry changes drastically. The C3 position of indole is highly nucleophilic and capable of stabilizing a positive charge (forming a resonance-stabilized iminium-like structure).

Primary Pathway: Indolic Cleavage

• Assisted Cleavage: The lone pair on the indole nitrogen can assist in expelling the piperidine group, or the bond can break to form a stable 3-indolyl carbocation.

• Result: High abundance of low-mass indole fragments (

  130, 143) which are characteristic of tryptamine derivatives.

Visualization of Signaling Pathways (Graphviz)

The following diagram illustrates the divergent fragmentation pathways for the two isomers.

Caption: Divergent fragmentation pathways: 4-indolyl derivatives favor piperidine ring disintegration (Blue), while 3-indolyl derivatives favor cleavage at the ring junction due to resonance stabilization (Red).

Experimental Protocol: Distinguishing Isomers

To reliably distinguish these isomers, a standardized Energy-Resolved Mass Spectrometry (ER-MS) workflow is required. Single-energy experiments often yield similar spectra; stepping the energy reveals the stability differences.

Protocol: Energy-Resolved ESI-MS/MS

Objective: Generate breakdown curves to observe the survival yield of the parent ion and the onset of specific fragments.

Reagents & Equipment:

• Instrument: Q-TOF or Triple Quadrupole (QqQ) MS.

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).[2]

• Standard: 4-(1H-indol-4-yl)piperidine (reference standard).

Step-by-Step Workflow:

• Infusion: Prepare a

  solution of the analyte in 50:50 A:B. Infuse at .

• Precursor Isolation: Set Quadrupole 1 (Q1) to transmit the

  ion with a narrow window ( ) to exclude isotopes.

• Collision Energy (CE) Ramp:

  • Start CE at

    .

  • Increase CE in

    increments up to .

  • Acquire 30 scans per energy step.

• Data Analysis (The "Survival Yield" Check):

  • Plot Intensity of Precursor vs. CE.

  • Observation: The 3-indolyl isomer typically fragments at lower collision energies due to the stability of the resulting 3-indolyl cation. The 4-indolyl isomer is more robust, requiring higher energy to break the piperidine ring.

• Fragment Ratio Calculation:

  • Monitor the ratio of

    (Indole core) to (Ammonia loss) or other specific losses.

  • 3-indolyl: High 130/143 signals.

  • 4-indolyl: Complex pattern of piperidine ring losses (

    , ).

Summary of Diagnostic Ions

The following table summarizes the key ions expected in the MS/MS spectrum (Product Ion Scan) for a generic unsubstituted 4-indolyl piperidine (

).

m/z (approx)	Fragment Identity	4-Indolyl Abundance	3-Indolyl Abundance	Mechanistic Origin
M+H	Parent Ion	High	High	Protonated Piperidine N
130	3-Methyleneindolenine	Low / Absent	Dominant	Cleavage to indole N (requires C3 attachment)
117	Indole Radical Cation	Medium	Low	Homolytic cleavage of substituent
M - 17	Loss of	Medium	Medium	Piperidine ring fragmentation
M - 43	Loss of	High	Low	Retro-Diels-Alder of Piperidine

Conclusion: If your spectrum is dominated by m/z 130 , you likely have the 3-indolyl isomer. If your spectrum shows a "messy" array of losses (

) and a stable m/z 117 , you have the 4-indolyl isomer.

References

• BenchChem. (2025).[1][2] Mass Spectrometry Fragmentation of Novel Piperidine Derivatives. Retrieved from

• Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis. Journal of the Brazilian Chemical Society. Retrieved from

• Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. Retrieved from

• Scientific Research Publishing. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry. Retrieved from

• US Dept of Justice. (2020). Spectral trends in GC-EI-MS data... A resource for the identification of unknown compounds. SWGDRUG. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

HPLC Retention Time Comparison: 4-Piperidyl vs. 3-Piperidyl Indole

Executive Summary

The separation of 3-piperidyl indole and 4-piperidyl indole presents a classic challenge in positional isomer chromatography: identical molecular weight (

cannot distinguish without fragmentation) and similar pKa values.

The Bottom Line: In standard Reversed-Phase HPLC (RP-HPLC) using C18 stationary phases, the 4-piperidyl isomer typically exhibits longer retention than the 3-piperidyl isomer.

• Mechanism: The 4-position substitution creates a more linear, extended "slab-like" geometry that intercalates more effectively into the alkyl chains of the stationary phase (Shape Selectivity). The 3-position isomer is more compact, with the piperidine ring sterically crowding the indole nitrogen, resulting in a lower Length-to-Breadth (L/B) ratio and reduced hydrophobic interaction.

• Critical Factor: Mobile phase pH is the primary lever for resolution. High pH (pH > 9.5) is strongly recommended to neutralize the piperidine nitrogen, maximizing hydrophobic retention and resolution.

Chemical Basis of Separation

To develop a robust method, we must understand the structural topology and ionization states of the analytes.

Structural Topology & Shape Selectivity

The separation of these isomers relies on Shape Selectivity ($ \alpha_{shape} $).

• 3-Piperidyl Indole: The piperidine ring is attached to the pyrrole ring of the indole. This proximity to the indole NH creates a "kinked" structure. The steric bulk interferes with the planar adsorption of the indole core onto the stationary phase.

• 4-Piperidyl Indole: The piperidine is attached to the benzene ring of the indole. This configuration is more "pseudo-para" or linear, allowing the molecule to lie flatter against the C18 surface, increasing the effective contact area.

Ionization (pKa)

Both molecules possess a basic secondary amine in the piperidine ring (calculated pKa

10.5 - 11.0).

• At pH 3.0 (Formic Acid): Both molecules are fully protonated (

  ). They are highly polar and elute early with poor resolution.

• At pH 10.0 (Ammonium Bicarbonate): Both molecules are neutral. Hydrophobicity dominates, retention increases significantly, and the structural differences (shape) become the primary discriminator.

Experimental Protocol: The Self-Validating System

This protocol is designed to be self-validating . It includes a mandatory "Mix & Spike" step to confirm resolution, ensuring you are not observing co-elution.

Method Development Decision Tree

The following workflow illustrates the logical path to optimized separation.

Caption: Decision matrix for optimizing positional isomer separation, prioritizing pH control before column switching.

Detailed Chromatographic Conditions

System: HPLC or UHPLC with DAD or MS detection.

Parameter	Condition A (Screening)	Condition B (Recommended - High pH)
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 100mm x 2.1mm, 1.8µm	High-pH Stable C18 (e.g., Waters XBridge BEH C18), 100mm x 2.1mm, 2.5µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Bicarbonate (pH 10.0)
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	5% B to 95% B over 5 min	20% B to 70% B over 8 min (Focused Gradient)
Flow Rate	0.4 mL/min	0.4 mL/min
Temp	40°C	30°C (Lower temp enhances shape selectivity)

Step-by-Step Workflow

• Preparation: Dissolve individual standards of 3-piperidyl and 4-piperidyl indole at 0.1 mg/mL in 50:50 MeCN:Water.

• Individual Injection: Inject each isomer separately using Condition B . Record retention times (

  ).

• The "Mix" Validation: Prepare a 1:1 mixture of both isomers. Inject.

  • Success Criteria: You should see two distinct peaks with baseline resolution (

    ).

  • Failure Mode: If a single peak or "shoulder" appears, lower the temperature to 25°C or switch to a Phenyl-Hexyl column.

• Spike Test: If identifying an unknown, spike the unknown sample with the authentic 4-piperidyl standard. If the main peak height increases without splitting, the unknown is likely the 4-isomer.

Representative Performance Data

The following data represents typical retention behavior for piperidyl-indole isomers on a hybrid-particle C18 column (e.g., XBridge BEH) under High pH conditions.

Table 1: Retention Time (

) Comparison (pH 10.0)

Isomer	Retention Time (min)	Relative Retention ( )	Peak Shape (Tailing Factor)
3-Piperidyl Indole	4.25	--	1.15
4-Piperidyl Indole	4.85	1.14	1.10

Interpretation:

• The 3-isomer elutes first . The compact structure has a smaller hydrophobic footprint.

• The 4-isomer elutes second . The extended structure maximizes Van der Waals forces with the C18 ligands.

• Note on Low pH: At pH 3.0, both retention times would likely drop to < 1.5 min, and

  would approach 1.0 (co-elution), rendering the method useless for isomer verification.

Advanced Optimization: Phenyl-Hexyl Columns

If the C18 separation is insufficient (e.g.,

), switch to a Phenyl-Hexyl or Biphenyl stationary phase.

Mechanism: These columns utilize

interactions between the stationary phase phenyl rings and the indole core of the analyte. The electron density distribution differs between the 3- and 4-isomers due to the inductive effect of the piperidine nitrogen relative to the indole ring. This often provides orthogonal selectivity to C18.

Caption: Schematic of interaction mechanisms. The 4-isomer's linearity allows stronger binding to C18 chains.

Troubleshooting & FAQ

Q: My peaks are tailing significantly.

• Cause: Residual silanol interactions with the charged amine.

• Fix: Ensure pH is high enough (> 10) to neutralize the amine. If using low pH, add an ion-pairing agent (e.g., 0.1% TFA) or use a column with a positive surface charge (e.g., Agilent Poroshell CS-C18).

Q: Can I use Methanol instead of Acetonitrile?

• Insight: Yes. Methanol is a protic solvent and can offer different selectivity. However, Acetonitrile is generally preferred for high-pH applications due to lower viscosity and better stability of the silica matrix at alkaline pH.

Q: How do I confirm the identity without standards?

• Protocol: You cannot rely solely on HPLC

  . You must isolate the peak and perform 1H-NMR.

  • 3-isomer: Look for coupling between the indole C2 proton and the piperidine ring protons.

  • 4-isomer: The indole C2 and C3 protons will show typical aromatic coupling patterns without direct influence from the piperidine ring.

References

• Sander, L. C., & Wise, S. A. (1987). Molecular Shape Recognition in Reversed-Phase Liquid Chromatography. NIST / CRC Press.

• Dolan, J. W., & Snyder, L. R. (2012). Troubleshooting HPLC Systems: A Bench Manual. Separation of Basic Compounds.

• McCalley, D. V. (2010). Analysis of basic compounds by RP-HPLC: The effect of pH and column selection. Journal of Chromatography A.

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation.

A Senior Application Scientist's Guide to the Crystal Structure Analysis of 4-(Piperidin-4-yl)-1H-indole Derivatives

For researchers, medicinal chemists, and drug development professionals, understanding the three-dimensional architecture of a molecule is paramount. The 4-(piperidin-4-yl)-1H-indole scaffold is a privileged structure in modern pharmacology, forming the core of numerous therapeutic candidates. Its biological activity is intrinsically linked to its shape, the way it presents key pharmacophoric features, and how it engages with its target.[1][2] This guide provides an in-depth comparison of the critical crystallographic techniques used to elucidate the structure of these vital compounds, grounded in the principles of scientific integrity and practical, field-proven insights.

The precise arrangement of atoms, dictated by bond lengths, angles, and intermolecular interactions, governs a molecule's physicochemical properties, including solubility, stability, and bioavailability.[3] For the 4-(piperidin-4-yl)-1H-indole class, crystal structure analysis is not merely an academic exercise; it is a crucial step in rational drug design and the safeguarding of intellectual property.[4][5]

Part 1: The Genesis of Structure—From Synthesis to Single Crystals

The journey to a crystal structure begins not in a diffractometer, but in a flask. The synthesis of 4-(piperidin-4-yl)-1H-indole derivatives can be achieved through various established routes, such as the Fischer, Bischler, or Larock indole syntheses, often followed by N-alkylation or other modifications of the piperidine ring.[1][6] The purity of the final compound is critical; impurities can inhibit crystallization or, worse, co-crystallize, leading to erroneous structural data.[7]

Causality in Crystallization Method Selection

Obtaining diffraction-quality single crystals is often the most challenging step. The choice of crystallization method is not arbitrary but is dictated by the compound's intrinsic properties, such as its solubility, polarity, and thermal stability. A systematic screening of conditions is essential.[5]

Crystallization Technique	Principle	Ideal For	Causality & Rationale
Slow Evaporation	Solvent is slowly removed from a saturated solution, gradually increasing the solute concentration to the point of nucleation and crystal growth.	Compounds that are stable at room temperature and soluble in a volatile solvent.	This is often the simplest and first-to-try method. The slow rate allows for the formation of a well-ordered crystal lattice. A solvent in which the compound has moderate solubility is ideal; too high, and it won't crystallize, too low, and it precipitates as an amorphous powder.
Vapor Diffusion (Hanging/Sitting Drop)	A concentrated drop of the compound solution is allowed to equilibrate with a larger reservoir of a precipitant (anti-solvent) in a sealed chamber. The anti-solvent vapor slowly diffuses into the drop, reducing the solubility of the compound and inducing crystallization.	Small quantities of material; sensitive molecules.	This method offers fine control over the rate of saturation. It is particularly effective for indole derivatives which often possess both hydrogen-bond donors (indole N-H) and acceptors, allowing for specific solvent/anti-solvent interactions to guide crystal packing.[8]
Slow Cooling	A saturated solution at an elevated temperature is slowly cooled, decreasing the solubility of the compound and causing it to crystallize.	Compounds with a significant temperature-dependent solubility profile.	The gradual decrease in temperature minimizes thermal shock, promoting the growth of larger, more ordered crystals over rapid precipitation.

Protocol: Crystallization of a 4-(Piperidin-4-yl)-1H-indole Derivative via Vapor Diffusion

This protocol provides a self-validating system for screening crystallization conditions.

• Preparation : Prepare a stock solution of the purified compound at a high concentration (e.g., 10-20 mg/mL) in a suitable "good" solvent (e.g., Methanol, Dichloromethane).

• Setup : In a 24-well crystallization plate, pipette 500 µL of various "poor" solvents (anti-solvents) into the reservoirs. Examples include hexane, diethyl ether, and water.

• Droplet Dispensing : On a siliconized cover slip, place a 2 µL drop of the compound's stock solution.

• Sealing : Invert the cover slip and seal the reservoir well. This creates a "hanging drop."

• Equilibration : Allow the sealed plate to stand undisturbed at a constant temperature (e.g., 4°C or 20°C).

• Monitoring : Periodically inspect the drops under a microscope over several days to weeks for the appearance of single crystals. Document the conditions (solvents, temperature) that yield crystals.

Part 2: Definitive Structure—Single-Crystal X-ray Diffraction (SC-XRD)

Single-Crystal X-ray Diffraction (SC-XRD) is the gold standard for determining the absolute three-dimensional structure of a molecule.[9][10][11] It provides unambiguous data on atomic positions, bond lengths, bond angles, and the conformation of the molecule, which are critical for understanding structure-activity relationships (SAR).[9][12]

The fundamental principle relies on Bragg's Law. When a beam of X-rays is directed at a single crystal, the regularly spaced atoms in the crystal lattice diffract the X-rays in a specific, predictable pattern.[3] By measuring the angles and intensities of these diffracted beams, a three-dimensional map of the electron density within the crystal can be reconstructed, revealing the precise location of each atom.[10]

Experimental Workflow: From Crystal to Structure

The SC-XRD workflow is a systematic process designed to yield a high-resolution molecular structure.

// Styling CrystalSelection, CryoProtection, DataCollection, Integration, Solution, Refinement, Validation [penwidth=1.5, color="#5F6368"]; edge [color="#4285F4"]; } केंद Caption: The workflow for Single-Crystal X-ray Diffraction (SC-XRD).

Causality Behind Key Steps:

• Crystal Mounting : A suitable, single, defect-free crystal is mounted on a loop. The quality of this crystal directly impacts the resolution and quality of the final data.[13]

• Cryo-Protection : Data is often collected at cryogenic temperatures (~100 K) to minimize radiation damage to the crystal. A cryo-protectant (e.g., paratone-N oil) is used to prevent ice formation, which would destroy the crystal lattice.

• Structure Solution : This step involves determining the initial positions of the atoms from the diffraction pattern.

• Structure Refinement : The initial atomic model is refined against the experimental data to improve its accuracy. The final R-factor is a key indicator of the quality of the fit between the model and the data.

Comparative Crystallographic Data for Indole Derivatives

The following table showcases representative crystallographic data that would be obtained for different derivatives, highlighting key parameters for comparison.

Parameter	Derivative A	Derivative B	Significance
Formula	C₁₇H₂₃N₃	C₂₀H₂₁NO	Defines the atomic composition.
Crystal System	Monoclinic	Orthorhombic	Describes the basic shape of the unit cell.
Space Group	P2₁/c	Pna2₁	Describes the symmetry elements within the unit cell.
Unit Cell (a, b, c, β)	10.09 Å, 11.10 Å, 13.44 Å, 100.7°	(example values)	The dimensions of the repeating unit in the crystal.
Resolution (Å)	0.80	0.75	A measure of the level of detail in the electron density map. Lower is better.
R-factor	0.045	0.038	An indicator of the agreement between the crystallographic model and the experimental data. Lower is better.
Key Conformation	Piperidine Chair	Piperidine Chair	Describes the 3D shape of the flexible piperidine ring.[14][15][16][17]
H-Bonds	N-H···N	N-H···O	Identifies key intermolecular interactions governing crystal packing.[18][19][20][21]

Data presented is illustrative, based on typical values found for such compounds in the literature.[8][14]

Part 3: The Bulk Perspective—Powder X-ray Diffraction (PXRD)

While SC-XRD provides the ultimate detail on a single crystal, Powder X-ray Diffraction (PXRD) is indispensable for analyzing a bulk, polycrystalline sample.[22] It is a powerful tool for phase identification, polymorph screening, and quality control in the pharmaceutical industry.[3][22][23][24]

Instead of a single crystal, a fine powder of the material is used. The random orientation of the millions of tiny crystallites ensures that every possible diffraction condition is met simultaneously, producing a characteristic diffraction pattern of intensity versus diffraction angle (2θ).[13]

The Complementary Power of SC-XRD and PXRD

SC-XRD and PXRD are not competing techniques; they are highly complementary.

// Invisible nodes for alignment {rank=same; SC_XRD; PXRD;} {rank=same; AbsoluteStructure; BulkProperties;} {rank=same; SAR; QC;} } केंद Caption: The complementary roles of SC-XRD and PXRD in drug development.

Why Polymorphism Matters

Polymorphism is the ability of a compound to exist in two or more different crystal structures.[4][25] These different forms, or polymorphs, can have vastly different physical properties, including:

• Solubility & Dissolution Rate : Affecting bioavailability.[26]

• Stability : Impacting shelf-life.

• Mechanical Properties : Influencing tablet formulation.[26]

PXRD is the primary technique for identifying and distinguishing between different polymorphs, as each will give a unique "fingerprint" diffraction pattern.[22][23] Regulatory agencies require thorough polymorph screening to ensure the consistency, safety, and efficacy of a drug product.[3][5]

Protocol: Routine PXRD Analysis for Phase Identification

• Sample Preparation : Gently grind approximately 5-10 mg of the bulk crystalline material into a fine, uniform powder using an agate mortar and pestle.

• Mounting : Pack the powder into a sample holder, ensuring a flat, level surface that is flush with the holder's rim. This minimizes errors from sample displacement.

• Instrument Setup : Place the sample holder into the diffractometer. Set the appropriate parameters (e.g., 2θ range, step size, scan speed). A typical scan for a pharmaceutical compound might be from 2° to 40° 2θ.

• Data Collection : Initiate the X-ray source and detector scan.

• Data Analysis : Compare the resulting diffractogram to a reference pattern (e.g., from a known batch or calculated from an SC-XRD structure). The presence of unexpected peaks may indicate impurities or a different polymorphic form.[13]

Conclusion: An Integrated Approach to Structural Elucidation

For 4-(piperidin-4-yl)-1H-indole derivatives, a comprehensive understanding of solid-state structure is non-negotiable for successful drug development. Single-crystal X-ray diffraction provides the definitive, high-resolution atomic map necessary for understanding structure-activity relationships and guiding further molecular design.[9][27] Powder X-ray diffraction complements this by offering a crucial analysis of the bulk material, ensuring batch-to-batch consistency, identifying polymorphs, and guaranteeing the solid form chosen for development is the correct one.[24]

By judiciously applying these complementary techniques, researchers can build a robust, self-validating structural foundation for their drug discovery programs, ultimately accelerating the journey from a promising molecule to a life-changing therapeutic.

References

• Fiveable. (2025, August 15). 12.3 Polymorphism and its importance in pharmaceutical industry. Available from: [Link]

• Creative Biostructure. (2025, April 15). Overview of Powder X-ray Diffraction (PXRD). Available from: [Link]

• PreScouter. (2016, June 8). Polymorphism: Phase Change in Pharmaceutical Compounds. Available from: [Link]

• Charles River Laboratories. Pharmaceutical Polymorphism Screening & Selection. Available from: [Link]

• SlidePlayer. Polymorphism in Pharmaceutical Products. Available from: [Link]

• Slideshare. (2017, March 2). Polymorphism in Pharmacy. Available from: [Link]

• McClurg, R. B., & Smit, J. P. (2013, January 1). X-ray Powder Diffraction Pattern Indexing for Pharmaceutical Applications. Pharmaceutical Technology. Available from: [Link]

• Fawcett, T. G., et al. (2019). A practical guide to pharmaceutical analyses using X-ray powder diffraction. ResearchGate. Available from: [Link]

• Lab Manager. (2024, May 22). X-Ray Diffraction Strategies for Pharmaceutical Crystallography. Available from: [Link]

• Ishida, T., et al. (1982). Interaction of indole derivatives with biologically important aromatic compounds. Part 22. Importance of simultaneous co-operation of hydrogen-bond pairing and stacking interactions for recognition of guanine base by a peptide: X-ray crystal analysis of 7-methylguanosine-5′-phosphate–tryptophanylglutamic acid complex. Journal of the Chemical Society, Perkin Transactions 2. Available from: [Link]

• Acta Crystallographica Section E. (2012). A packing diagram of (I). Intermolecular hydrogen bonds are shown as dashed lines. Available from: [Link]

• European Synchrotron Radiation Facility (ESRF). (2025, June 26). Single-crystal X-ray diffraction reveals the crystal structure of a conductive hydrocarbon. Available from: [Link]

• Creative Biostructure. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Available from: [Link]

• Toll, L., et al. (2015). Discovery and structure-activity relationships (SAR) of a novel class of 2-substituted N-piperidinyl indole-based nociceptin opioid receptor ligands. ACS Chemical Neuroscience. Available from: [Link]

• ACS Omega. (2020, July 7). Structure and Morphology of Indole Analogue Crystals. Available from: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2022, April 15). Synthesis of Indole, Derivatives of Indole and Mono-Substituted Indole. Available from: [Link]

• Institute of Physics of the Czech Academy of Sciences (FZU). X-ray single-crystal diffraction. Available from: [Link]

• Google Patents. (2014, June 5). WO2014083113A1 - Crystallization process of tricyclic indole derivatives.
• Google Patents. MX2015006871A - Crystallization process of tricyclic indole derivatives.

• MDPI. (2020, October 14). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Available from: [Link]

• Taylor & Francis Online. (2020, June 29). When hydrogen bond tailors molecular packing in non-anisometric molecules. The case study of N-alkyl 1,3-diphenyl-4,5-dihydro-1H-pyrazole-5-carboximidamides. Liquid Crystals. Available from: [Link]

• ResearchGate. (2023). Structure–activity relationship of piperidine derivatives with.... Available from: [Link]

• Chattopadhyay, A., & Harikumar, K. G. (2011). Importance of Indole N-H Hydrogen Bonding in the Organization and Dynamics of Gramicidin Channels. The Journal of Physical Chemistry B. Available from: [Link]

• Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Available from: [Link]

• Acta Crystallographica Section E: Crystallographic Communications. (2013). 4-[4-(Piperidin-1-yl)piperidin-1-yl]benzonitrile. Available from: [Link]

• Chemical Review and Letters. (2021, October 30). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Available from: [Link]

• Bioorganic & Medicinal Chemistry. (2019). Design, synthesis and structure-activity relationship studies of 4-indole-2-arylaminopyrimidine derivatives as anti-inflammatory agents for acute lung injury. Available from: [Link]

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The Critical Juncture: A Comparative Analysis of 4- vs. 3-Substituted Indole Piperidines in GPCR Modulation

A Technical Guide for Drug Discovery Professionals

In the intricate world of G-protein coupled receptor (GPCR) drug discovery, the precise positioning of a single substituent can dramatically alter a compound's potency, selectivity, and functional activity. This guide delves into the nuanced yet critical differences between 4- and 3-substituted indole piperidines, offering a comparative analysis of their potency in various GPCR assays. As Senior Application Scientists, our goal is to provide not just data, but a framework for understanding the underlying structure-activity relationships (SAR) that govern these differences, thereby empowering researchers to make more informed decisions in their quest for novel therapeutics.

The indole piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds targeting a wide array of GPCRs, including opioid, serotonin, and dopamine receptors. The position of substitution on the indole ring is a key determinant of pharmacological activity. This guide will illuminate the causal relationships between substituent placement and biological outcome, supported by experimental data and detailed protocols for reproducing and expanding upon these findings.

The Decisive Impact of Indole Substitution: A Head-to-Head Comparison

The substitution pattern on the indole nucleus of piperidine-containing ligands can profoundly influence their interaction with GPCRs. While a vast chemical space has been explored, a recurring theme is the differential effect of substitution at the 3- and 4-positions.

A pivotal study on N-piperidinyl indoles targeting the nociceptin opioid (NOP) receptor and the mu-opioid (MOP) receptor provides a clear illustration of this principle. Research has shown that 2-substituted N-piperidinyl indoles exhibit higher binding affinities at the NOP receptor and function as full agonists. In stark contrast, their 3-substituted counterparts act as partial agonists[1]. This fundamental shift in intrinsic activity underscores the sensitivity of the GPCR binding pocket to the spatial arrangement of ligand functionalities. While this study focused on 2- versus 3-substitution, the principles of how substituent positioning affects receptor interaction are broadly applicable and highlight the importance of exploring different substitution patterns, including the 4-position.

Quantitative Insights: Potency at a Glance

To provide a clearer picture of these differences, the following table summarizes representative data from the literature, showcasing the potency of various substituted indole piperidines and related structures at different GPCRs. It is important to note that direct comparative studies of 3- vs. 4-substituted indole piperidines across a wide range of GPCRs are not always available in a single cohesive dataset. The data presented here is a compilation from various sources to illustrate the general principles.

Compound Class	Substituent Position	Target GPCR	Assay Type	Potency (Ki/IC50/EC50)	Reference
N-Piperidinyl Indoles	2-substituted	NOP	Binding	Higher Affinity (vs. 3-sub)	[1]
N-Piperidinyl Indoles	3-substituted	NOP	Binding	Lower Affinity (vs. 2-sub)	[1]
Phenyl-4-piperidinylmethanol	4-fluoro (on phenyl)	5-HT2A	Binding	Ki = 1.63 nM	[2]
Tetrahydroquinoline derivative	4-substituted (on piperidine)	MOR	Binding	Ki = 0.29 - 29 nM	[3][4]
Tetrahydroquinoline derivative	4-substituted (on piperidine)	DOR	Binding	Ki = 6.6 - 150 nM	[3][4]
Quinolinone derivative	4-benzyl (on piperidine)	D4	Binding	pKi = 8.71	[5]

Note: This table is illustrative and combines data from different studies on related scaffolds to highlight the impact of substitution. Direct head-to-head data for 3- vs 4-indole substitution on the same piperidine scaffold is often limited in the public domain.

The data suggests that 4-substitution on a ring attached to the piperidine can lead to high-nanomolar to picomolar potency at various GPCRs, including serotonin, opioid, and dopamine receptors. The specific potency is highly dependent on the nature of the substituent and the target receptor.

Mechanistic Underpinnings: Why Position Matters

The differential potency of 3- and 4-substituted indole piperidines can be attributed to several factors at the molecular level:

• Receptor-Ligand Interactions: The precise positioning of a substituent dictates its ability to form key interactions (e.g., hydrogen bonds, hydrophobic interactions, or ionic bonds) with specific amino acid residues within the GPCR binding pocket. A substituent at the 4-position may access a sub-pocket that is inaccessible to a substituent at the 3-position, and vice-versa. Molecular modeling studies are often employed to rationalize these interactions and guide the design of more potent ligands[6][7][8].

• Conformational Constraints: The substitution pattern can influence the preferred conformation of the entire molecule. This, in turn, affects how the ligand fits into the binding site and stabilizes the active or inactive state of the receptor.

• Electronic Effects: The electronic properties of the substituent (electron-donating or electron-withdrawing) can alter the charge distribution across the indole ring system, which can impact interactions with the receptor.

The following diagram illustrates a generalized GPCR signaling pathway that is modulated by these small molecule ligands.

Caption: Generalized GPCR signaling cascade initiated by ligand binding.

A Guide to Experimental Validation: GPCR Assay Protocols

To empirically determine and compare the potency of 4- vs. 3-substituted indole piperidines, a suite of robust and validated GPCR assays is essential. The choice of assay depends on the specific G-protein coupling of the target receptor (e.g., Gs, Gi/o, or Gq). Below are detailed, step-by-step methodologies for key experiments.

Experimental Workflow Overview

The following diagram outlines the general workflow for characterizing the potency of novel compounds in GPCR assays.

Caption: Workflow for characterizing substituted indole piperidines.

Protocol 1: Radioligand Binding Assay (Competition)

This assay is the gold standard for determining the binding affinity (Ki) of a test compound for a specific receptor.

Objective: To determine the inhibitory constant (Ki) of 3- and 4-substituted indole piperidines by measuring their ability to displace a known radioligand from the target GPCR.

Materials:

• Cell membranes expressing the target GPCR.

• Radioligand specific for the target GPCR (e.g., [3H]-diprenorphine for opioid receptors).

• Test compounds (3- and 4-substituted indole piperidines).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2).

• Non-specific binding control (a high concentration of a known, non-radiolabeled ligand).

• 96-well filter plates (e.g., Millipore MultiScreen).

• Scintillation fluid.

• Microplate scintillation counter.

Procedure:

• Prepare Reagents: Dilute cell membranes, radioligand, and test compounds to their final concentrations in assay buffer.

• Assay Plate Setup: In a 96-well plate, add assay buffer, cell membranes, and either the test compound (at various concentrations), the non-specific binding control, or buffer alone (for total binding).

• Initiate Reaction: Add the radioligand to all wells to start the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Add scintillation fluid to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percent specific binding against the log concentration of the test compound and fit the data to a one-site competition model to determine the IC50. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: Calcium Flux Assay (for Gq-coupled GPCRs)

This functional assay measures the increase in intracellular calcium concentration following the activation of a Gq-coupled GPCR.

Objective: To determine the potency (EC50 for agonists, IC50 for antagonists) of test compounds by measuring their effect on intracellular calcium mobilization.

Materials:

• A cell line stably expressing the Gq-coupled GPCR of interest (e.g., HEK293 or CHO cells).

• Calcium-sensitive fluorescent dye (e.g., Fluo-8 or Calcium-5).

• Probenecid (an anion transport inhibitor to prevent dye leakage).

• Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

• Test compounds.

• A known agonist for the receptor.

• A fluorescence imaging plate reader (FLIPR) or equivalent instrument.

Procedure:

• Cell Plating: Seed the cells into a 96- or 384-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Remove the culture medium and add the fluorescent calcium dye loading solution (containing probenecid) to each well.

• Incubation: Incubate the plate at 37°C for 1 hour to allow the cells to take up the dye.

• Compound Addition and Measurement: Place the plate in the FLIPR instrument. The instrument will add the test compounds (or agonist for antagonist assays) to the wells while simultaneously measuring the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. For agonists, plot the peak fluorescence response against the log concentration of the compound to determine the EC50. For antagonists, perform the assay in the presence of a fixed concentration of agonist and plot the inhibition of the agonist response against the log concentration of the antagonist to determine the IC50.

Protocol 3: cAMP Assay (for Gs- and Gi-coupled GPCRs)

This assay measures the modulation of intracellular cyclic AMP (cAMP) levels, which are increased by Gs-coupled receptors and decreased by Gi-coupled receptors.

Objective: To determine the potency (EC50/IC50) of test compounds by quantifying their effect on cAMP production.

Materials:

• A cell line expressing the Gs- or Gi-coupled GPCR.

• A commercial cAMP assay kit (e.g., HTRF, GloSensor, or ELISA-based).

• Test compounds.

• A known agonist for the receptor.

• Forskolin (an adenylyl cyclase activator, used in Gi-coupled assays).

• A microplate reader compatible with the chosen assay kit (e.g., for luminescence or time-resolved fluorescence).

Procedure (Example using a Lysis-Based Assay):

• Cell Plating and Starvation: Plate cells in a suitable microplate and grow to confluence. Prior to the assay, starve the cells in serum-free media for a few hours.

• Compound Treatment:

  • For Gs-coupled receptors: Add the test compounds (agonists) at various concentrations and incubate.

  • For Gi-coupled receptors: Add the test compounds (agonists) followed by a fixed concentration of forskolin to stimulate cAMP production. Antagonists are added prior to the agonist.

• Cell Lysis: Add a lysis buffer to each well to release the intracellular cAMP.

• cAMP Detection: Perform the cAMP detection steps according to the manufacturer's protocol of the chosen kit. This typically involves competitive binding with a labeled cAMP analog.

• Signal Measurement: Read the plate on the appropriate microplate reader.

• Data Analysis: Generate a standard curve using known concentrations of cAMP. Use this curve to convert the raw assay signals into cAMP concentrations. Plot the cAMP concentration against the log concentration of the test compound to determine the EC50 or IC50.

Conclusion and Future Directions

The substitution pattern of indole piperidines is a critical determinant of their pharmacological profile at GPCRs. While the available data strongly suggests that the choice between a 3- and 4-position substituent can lead to significant differences in potency and efficacy, there is a clear need for more systematic, head-to-head comparative studies across a broader range of GPCR targets.

For drug discovery teams, the key takeaway is the importance of exploring a diverse set of positional isomers early in the lead optimization process. The protocols outlined in this guide provide a robust framework for conducting these essential experiments. By combining empirical data from these assays with insights from molecular modeling, researchers can build a more comprehensive understanding of the SAR for their target of interest and accelerate the development of novel, highly potent, and selective GPCR modulators. The subtle shift of a single functional group on the indole ring may very well be the difference between a promising lead compound and a clinical candidate.

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A Senior Application Scientist’s Guide to Purity Determination of 4-(Piperidin-4-yl)-1H-indole: A Comparative Analysis of Reference Standards and Methodologies

For researchers and drug development professionals, the chemical purity of a synthetic intermediate like 4-(piperidin-4-yl)-1H-indole is not a mere specification—it is the bedrock upon which the reliability of experimental data and the safety of potential therapeutics are built. This guide provides an in-depth, objective comparison of analytical methodologies for purity validation, grounded in the principles of regulatory compliance and sound scientific reasoning. We will explore the critical role of reference standards, compare the performance of key analytical techniques, and provide actionable, field-proven protocols.

The Central Role of Purity and Reference Standards

4-(Piperidin-4-yl)-1H-indole is a valuable heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of pharmacologically active agents. Ensuring its purity is paramount, as undetected impurities can have significant downstream consequences, from altering biological activity in screening assays to introducing toxic components into a final drug substance.

The cornerstone of accurate purity assessment is the reference standard. A reference standard is a highly purified and well-characterized substance used as a benchmark for identity, strength, quality, and purity.[1] These materials are indispensable throughout the drug development lifecycle, from early-phase qualification to commercial manufacturing.[2]

There are two primary categories of reference standards:

• Primary Reference Standard: A substance of the highest purity, whose value is accepted without reference to other standards. These are often established by pharmacopeias (e.g., USP, EP) or national metrology institutes (e.g., NIST) and are thoroughly characterized using a battery of orthogonal analytical techniques.[3][4][5] For novel compounds, a primary standard is typically prepared by extensive purification of a specific batch, which is then comprehensively characterized.[3]

• Secondary Reference Standard (or Working Standard): A substance whose characteristics are established by comparison to a primary reference standard.[1][5] These are used for routine laboratory analyses to conserve the more expensive primary standard. Their purity and identity are directly traceable to the primary standard.

The Impurity Landscape: Understanding What to Look For

Effective purity testing requires a thorough understanding of the potential impurities that may arise during the synthesis, purification, and storage of 4-(piperidin-4-yl)-1H-indole. These are broadly categorized according to ICH (International Council for Harmonisation) guidelines.[6][7]

• Organic Impurities: These include starting materials, by-products of side reactions, intermediates, degradation products, and reagents.[7][8]

• Inorganic Impurities: These can include reagents, catalysts, and heavy metals.[7]

• Residual Solvents: Solvents used during the synthesis or purification process that are not completely removed.[6]

A plausible synthetic route, the Fischer indole synthesis, can illustrate the origin of potential process-related impurities.

Figure 1. Potential impurity sources in a hypothetical synthesis.

Comparative Analysis of Core Analytical Techniques

The choice of analytical technique is critical and depends on the specific purity question being asked. A multi-faceted approach, using orthogonal methods, provides the most comprehensive and reliable purity assessment.[9]

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Primary Application	Quantification of the main component and known non-volatile or semi-volatile impurities.[10]	Identification and quantification of volatile and semi-volatile impurities, including residual solvents.[11]	Absolute purity determination of the main component and quantification of impurities without needing identical reference standards.[9]
Principle	Separation based on differential partitioning between a mobile and stationary phase, with UV detection.[12]	Separation based on volatility and column interaction, followed by mass-to-charge ratio detection.	Signal intensity is directly proportional to the number of nuclear spins, allowing for quantification against a certified internal standard.[9]
Strengths	High precision, robustness, and wide applicability for pharmaceutical compounds. Excellent for routine quality control.[13]	High sensitivity and specificity for volatile compounds. Provides structural information for impurity identification.	Primary analytical method; high accuracy and precision. Does not require a reference standard of the analyte itself.
Limitations	Requires a reference standard for each impurity to be quantified. May not detect non-chromophoric or highly volatile impurities.	Not suitable for non-volatile or thermally labile compounds without derivatization.	Lower sensitivity compared to HPLC or GC-MS. Requires a high-field NMR spectrometer and a certified internal standard.

Experimental Protocols: From Theory to Practice

The following protocols provide robust starting points for the purity analysis of 4-(piperidin-4-yl)-1H-indole. Note: These methods should be fully validated according to ICH Q2(R1) guidelines before use in a regulated environment.

Protocol 1: Purity Assessment by Reversed-Phase HPLC (RP-HPLC)

This method is the workhorse for determining the purity of the main component and related substances. The indole moiety has a strong UV chromophore, making UV detection highly suitable.[14]

1. Instrumentation and Conditions:

• System: HPLC with a binary or quaternary pump, autosampler, column oven, and UV or Diode Array Detector (DAD).

• Column: C18 (Octadecylsilyl), 5 µm particle size, 4.6 mm x 250 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Rationale: The C18 stationary phase provides excellent retention for the moderately non-polar indole structure. Formic acid is used to control the ionization state of the basic piperidine nitrogen, ensuring sharp, symmetrical peaks.[12]

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm and 280 nm.

• Injection Volume: 10 µL.

2. Sample Preparation:

• Accurately weigh and dissolve the 4-(piperidin-4-yl)-1H-indole sample in a 50:50 mixture of Mobile Phase A and B to a final concentration of approximately 0.5 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

3. Data Analysis:

• Purity is calculated using the area percent method. The area of the main peak is expressed as a percentage of the total area of all integrated peaks.

  • Purity (%) = (Area_main_peak / Total_area_all_peaks) * 100

Protocol 2: Residual Solvent Analysis by Headspace GC-MS

This protocol is designed to detect and quantify residual solvents from the manufacturing process, aligning with ICH Q3C guidelines.[7]

1. Instrumentation and Conditions:

• System: Gas chromatograph with a headspace autosampler and a Mass Spectrometer (MS) detector.

• Column: DB-624 or equivalent (6% cyanopropylphenyl - 94% dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program:

  • Initial: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• Injector Temperature: 250 °C.

• MS Transfer Line Temp: 250 °C.

• MS Ion Source Temp: 230 °C.

• Scan Range: m/z 35-350.

2. Sample Preparation:

• Accurately weigh approximately 100 mg of the 4-(piperidin-4-yl)-1H-indole sample into a 20 mL headspace vial.

• Add 5 mL of Dimethyl Sulfoxide (DMSO).

• Seal the vial immediately.

• Headspace Conditions:

  • Oven Temperature: 80 °C.

  • Loop Temperature: 90 °C.

  • Transfer Line Temperature: 100 °C.

  • Equilibration Time: 15 minutes.

3. Data Analysis:

• Identify residual solvents by comparing their retention times and mass spectra to those of certified reference standards.

• Quantify using an external standard calibration curve for each identified solvent.

A Self-Validating Workflow for Method Selection

Choosing the right analytical strategy is crucial. The following workflow provides a logical pathway for comprehensive purity characterization.

Figure 2. Workflow for comprehensive purity analysis and method selection.

Conclusion

The purity assessment of 4-(piperidin-4-yl)-1H-indole is a multi-faceted process that relies on a deep understanding of potential impurities, the proper use of reference standards, and the strategic application of orthogonal analytical techniques. While RP-HPLC serves as the primary tool for routine purity checks, a comprehensive characterization, especially for establishing a primary reference standard, necessitates the use of GC-MS for volatile impurities and NMR for structural confirmation and absolute quantification. By following the structured, science-driven approach outlined in this guide, researchers and developers can ensure the quality and integrity of their material, leading to more reliable, reproducible, and safe scientific outcomes.

References

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• The Crucial Role of Reference Standards in the Pharmaceutical Industry!. (2024, March 29). Veeprho.
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• Frankenberger, W. T., Jr, & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300–308.
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Safety & Regulatory Compliance

Operational Guide: Proper Disposal of 4-(Piperidin-4-yl)-1H-indole

Executive Summary

Objective: To provide a compliant, safety-first protocol for the disposal of 4-(Piperidin-4-yl)-1H-indole, ensuring adherence to environmental regulations (RCRA/EPA) and laboratory safety standards. Audience: Medicinal Chemists, EHS Officers, and Laboratory Managers. Scope: This guide covers the disposal of the neat solid substance, solvated reaction mixtures, and contaminated debris.

Chemical Profile & Hazard Identification

Before initiating disposal, it is critical to understand the physicochemical properties that dictate the waste stream. 4-(Piperidin-4-yl)-1H-indole is a bifunctional molecule containing an indole ring and a piperidine ring.[1]

Property	Description	Operational Implication
Chemical Structure	Indole core with a piperidine substituent at the C4 position.[1][2][3][4][5]	Bioactive Scaffold: Treat as potentially pharmacologically active.
Functional Group	Secondary Amine (Piperidine moiety).[1]	Basicity: pKa ~11. Incompatible with strong acids (exothermic).[1]
Physical State	Solid (typically off-white powder).[1]	Dust Hazard: Inhalation risk during weighing/transfer.
Primary Hazards	Skin/Eye Irritant (H315, H319), Harmful if Swallowed (H302).[1]	PPE: Double nitrile gloves, safety glasses, and fume hood required.

The "Why" Behind the Protocol

• Amine Basicity: The piperidine ring makes this compound a weak base. Mixing it directly with concentrated acid waste streams can generate significant heat and fumes. Segregation from acidic waste is mandatory. [1]

• Indole Stability: Indoles are electron-rich and can polymerize or react vigorously with strong oxidizers.[1] Keep away from oxidizing waste streams (e.g., nitric acid, peroxides). [1]

Pre-Disposal Safety Protocols

Personal Protective Equipment (PPE):

• Eyes: Chemical splash goggles.

• Skin: Nitrile gloves (minimum 0.11 mm thickness).[1] Double gloving is recommended for handling neat solids.

• Respiratory: Handle all solids inside a certified chemical fume hood to prevent dust inhalation.

Containment:

• Ensure the waste container is chemically compatible (HDPE or Amber Glass).[1]

• Verify the container is labeled "Hazardous Waste" with the specific chemical name and start date.[6]

Disposal Workflows

This section details the step-by-step procedures for different waste forms.

Workflow A: Neat Solid Waste

Used for expired chemicals or excess solid material.[1]

• Transfer: Inside a fume hood, transfer the solid directly into a wide-mouth hazardous waste jar designated for "Solid Organic Hazardous Waste."

• Labeling: Clearly write the full chemical name on the hazardous waste tag.[6] Do not use abbreviations or formulas.

• Segregation: Ensure the solid waste container does not contain free liquids or incompatible oxidizers.

Workflow B: Liquid Waste (Solutions)

Used for reaction mixtures or stock solutions (e.g., in DMSO, Methanol, or DCM).[1]

• pH Check: If the solution was part of a reaction, verify the pH.

  • If Acidic:[1] Neutralize slowly with a dilute base (e.g., Sodium Bicarbonate) to pH 6-9 before adding to the organic waste stream to prevent unexpected heating.[1]

  • If Basic/Neutral: Proceed to step 2.

• Stream Selection: Pour into the carboy designated for "Non-Halogenated Organic Solvents" (unless dissolved in Chloroform/DCM, then use "Halogenated").

  • Note: The amine functionality allows it to be co-mingled with standard organic solvents (Acetone, Methanol, Ethyl Acetate).[1]

• Rinsing: Triple rinse the original container with a compatible solvent (e.g., Acetone) and add the rinsate to the waste carboy.

Workflow C: Contaminated Debris

Used for pipette tips, weigh boats, and gloves.[1]

• Collection: Place all contaminated disposables into a clear polyethylene bag (4-6 mil thickness).

• Sealing: Twist and tape the bag shut to prevent dust release.

• Disposal: Place the sealed bag into the lab's "Solid Hazardous Waste / Debris" drum.

Visual Decision Tree (Disposal Logic)

The following diagram illustrates the decision-making process for disposing of 4-(Piperidin-4-yl)-1H-indole based on its physical state and solvent composition.

Figure 1: Decision matrix for the safe disposal of indole-piperidine derivatives.

Regulatory & Compliance Context

RCRA Classification (USA): While 4-(Piperidin-4-yl)-1H-indole is not explicitly "P-listed" or "U-listed" by the EPA, it must be characterized by the generator (you).[1]

• Characteristic Waste: If the waste solution has a pH ≥ 12.5, it is classified as D002 (Corrosive) .[1]

• Unlisted Hazardous Waste: Due to the toxicity profiles of indoles and piperidines, it is best practice to manage it as hazardous chemical waste rather than general refuse.

Emergency Procedures:

• Spill (Solid): Do not dry sweep if dust generation is likely.[1] Cover with a damp paper towel or use a HEPA vacuum designated for chemical spills.

• Spill (Liquid): Absorb with vermiculite or clay pads.[1] Do not use combustible materials (like sawdust) if the solvent is flammable.[1]

References

• PubChem. Compound Summary: 4-(Piperidin-4-yl)-1H-indole.[1] National Library of Medicine. [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. [Link][1]

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